2-Amino-6-(tert-butylamino)-1,3,5-triazine
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “2-Amino-6-(tert-butylamino)-1,3,5-triazine” has been reported. For instance, a one-pot three-component reaction method for the synthesis of thiazine-dicarboxylates involves the reaction of an isocyanide and dialkyl acetylenedicarboxylate with 2-amino-4H-1,3-thiazin-4-one derivatives .
Chemical Reactions Analysis
While specific chemical reactions involving “2-Amino-6-(tert-butylamino)-1,3,5-triazine” are not available, related compounds have been studied. For example, a series of aminocyanopyridines were synthesized and evaluated as antimicrobial agents .
Scientific Research Applications
Hemoglobin Adduct Formation
Research on Sprague Dawley rats exposed to triazine derivatives, specifically atrazine, revealed the formation of novel hemoglobin adducts. This study suggests that exposure to atrazine leads to the formation of a hemoglobin adduct detectable through specialized analytical techniques. This adduct formation provides a model for detecting triazine adducts in macromolecules containing sulfhydryl groups (Dooley et al., 2006).
Inhibition of Toxoplasma gondii
A specific triazine compound, WR99210, demonstrated significant inhibitory effects on Toxoplasma gondii, both in vitro and in vivo. It exhibited potent inhibitory activity at nanomolar levels and proved effective in reducing parasite numbers in mice when administered. This research highlights the potential of triazine derivatives in the treatment of infections like toxoplasmosis (Mui et al., 2005).
Anti-Inflammatory Action
An s-triazine derivative, M 1704, showed anti-inflammatory effects in rats. The study indicated that M 1704 inhibited several inflammation models, suggesting its potential as an anti-inflammatory agent. The action is hypothesized to be due to the potentiation of the peripheral anti-inflammatory action of endogenous steroids (Kambayashi & Mizushima, 1975).
Natriuretic and Antiglycogenic Activities
Research into symmetrical triazine and pteridine derivatives revealed their natriuretic and antiglycogenic activities. Certain derivatives exhibited significant activity, altering hepatic glycogen deposition and showcasing specific actions that may be of pharmacological interest (Skulan & Shideman, 1965).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-N-tert-butyl-1,3,5-triazine-2,4-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N5/c1-7(2,3)12-6-10-4-9-5(8)11-6/h4H,1-3H3,(H3,8,9,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AALHAIOHRKPUAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC1=NC=NC(=N1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-(tert-butylamino)-1,3,5-triazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-ethoxyphenyl)[4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone](/img/structure/B2556763.png)
![7,8-dimethoxy-5-(3-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline](/img/structure/B2556767.png)
![4-{[5-Chloro-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-4-yl]oxy}-3-methoxybenzaldehyde](/img/structure/B2556769.png)
![6-ethyl-5-((2-methoxybenzyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2556772.png)
![3-{4-[4-(3-chlorophenyl)piperazin-1-yl]-2-methyl-4-oxobutyl}-2H-1,2,4-benzothiadiazine 1,1-dioxide](/img/structure/B2556775.png)
![Cyclopentyl-[4-[[methyl-[4-(trifluoromethyl)pyridin-2-yl]amino]methyl]piperidin-1-yl]methanone](/img/structure/B2556781.png)
![3-[(E)-2-Cyano-2-(5-cyclopropyl-2-methyl-1,2,4-triazol-3-yl)ethenyl]benzenesulfonyl fluoride](/img/structure/B2556783.png)
